5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione

• IUPAC Name: 5-(3-chloro-4-methylanilino)-3-ethyl-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H13ClN2O2S/c1-3-15-11(16)10(18-12(15)17)14-8-5-4-7(2)9(13)6-8/h4-6,10,14H,3H2,1-2H3
• InChI Key: PXRJBQKDVAZNJC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=O)NC2=CC(=C(C=C2)C)Cl
• Molecular Formula: C12H13ClN2O2S
• Molecular Weight: 284.76 g/mol
• CAS No.: 1025750-35-9

Description

5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione is a thiazolidinedione (TZD) derivative characterized by a 3-chloro-4-methylphenylamino substituent at the 5-position and an ethyl group at the 3-position of the thiazolidinedione core. Thiazolidinediones are heterocyclic compounds with a broad spectrum of biological activities, including antidiabetic, anticancer, and anti-inflammatory properties. The chloro and methyl groups on the phenyl ring likely enhance lipophilicity and influence electronic interactions, while the ethyl group at the 3-position may modulate steric effects and metabolic stability .

Preparation Methods

Thiazolidine-2,4-dione Core Formation

The thiazolidine-2,4-dione ring is synthesized via cyclization of thiourea with chloroacetic acid under acidic conditions. A representative procedure involves:

• Dissolving thiourea (1.52 g, 20 mmol) and chloroacetic acid (1.89 g, 20 mmol) in water.

• Adding concentrated HCl (6 mL) dropwise and refluxing at 100–110°C for 10–12 hours.

• Filtering the precipitate and recrystallizing from ethanol to obtain pure thiazolidine-2,4-dione (yield: 78–90%).

This method forms the basis for subsequent functionalization steps.

Condensation with 3-Chloro-4-methylaniline

The 5-amino substituent is introduced via a nucleophilic aromatic substitution reaction:

• Reacting thiazolidine-2,4-dione (1.17 g, 0.01 mol) with 3-chloro-4-methylaniline (1.41 g, 0.01 mol) in toluene.

• Adding piperidine (0.4 mL) as a catalyst and refluxing at 110–120°C for 5–6 hours.

• Quenching with 1M HCl, filtering the product, and recrystallizing from ethanol (yield: 70–85%).

Ethyl Group Introduction at Position 3

Alkylation at position 3 is achieved using ethyl bromide in the presence of a base:

• Dissolving the intermediate from Section 2.2 in DMF.

• Adding ethyl bromide (1.2 eq) and potassium carbonate (2 eq).

• Stirring at 80°C for 8–12 hours, followed by aqueous workup and column chromatography.

Microwave-Assisted Synthesis

Microwave irradiation significantly enhances reaction efficiency. For example, the condensation step (Section 2.2) achieves an 84% yield in 8 minutes at 120°C under 350W irradiation, compared to 70% yield over 6 hours conventionally. Key advantages include:

• Reduced reaction time : 8 minutes vs. 6 hours.

• Higher yield : 84% vs. 70%.

• Lower by-product formation : Due to uniform heating.

Solvent-Free and Catalytic Approaches

β-Cyclodextrin-Catalyzed Synthesis

β-Cyclodextrin acts as a green catalyst in solvent-free conditions:

• Mixing thiazolidine-2,4-dione, 3-chloro-4-methylaniline, and β-cyclodextrin (10 mol%).

• Heating at 120°C for 2 hours.

• Extracting with ethyl acetate and evaporating under vacuum (yield: 88%).

Copper-Catalyzed Coupling

Copper nanoparticles facilitate C–N bond formation:

• Combining intermediates with CuNPs (5 mol%) in DMF.

• Stirring at 100°C for 4 hours.

• Isolating the product via filtration (yield: 82%).

Purification and Characterization

Recrystallization

Recrystallization from ethanol or ethyl acetate removes impurities, yielding >95% pure product.

Spectroscopic Validation

• IR Spectroscopy : Peaks at 1718 cm⁻¹ (C=O), 3321 cm⁻¹ (N–H).

• NMR : δ 1.25 ppm (t, 3H, CH₂CH₃), δ 4.52 ppm (q, 2H, CH₂), δ 7.11–7.75 ppm (m, aromatic H).

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Time	Conditions
Conventional	70–85	6–12 hours	Reflux, toluene
Microwave	84–90	8 minutes	350W, 120°C
Solvent-free (β-CD)	88	2 hours	120°C, catalyst
Copper-catalyzed	82	4 hours	100°C, DMF

Chemical Reactions Analysis

5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the carbonyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Hydrolysis: Hydrolysis of the compound can occur under acidic or basic conditions, leading to the cleavage of the thiazolidine ring and formation of corresponding amines and carboxylic acids.

Scientific Research Applications

Antidiabetic Applications

Thiazolidinedione derivatives have been extensively studied for their potential as antidiabetic agents. The compound has demonstrated notable effects on glucose metabolism and lipid profiles.

• Mechanism of Action : The compound acts primarily as an agonist for peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a crucial role in regulating insulin sensitivity and glucose homeostasis. This mechanism enhances glucose uptake in adipocytes and muscle cells while reducing hepatic glucose production .
• Animal Studies : In studies involving genetically obese and diabetic mice (KKAy), 5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione exhibited significant hypoglycemic and hypolipidemic effects. These findings suggest its potential utility in managing type 2 diabetes mellitus .

Anticancer Potential

The anticancer properties of thiazolidinedione derivatives are another area of active research. The compound has been evaluated for its cytotoxic effects against various cancer cell lines.

• Cytotoxicity Studies : Research indicates that thiazolidinedione derivatives can induce apoptosis in cancer cells through multiple pathways, including the modulation of cell cycle progression and the induction of oxidative stress. The presence of the thiazolidine ring enhances the compound's ability to interact with cellular targets involved in tumor growth .
• Case Studies : In vitro studies have shown that related compounds exhibit selective toxicity towards cancer cells while sparing normal cells. For example, derivatives with similar structures have been tested against breast and colon cancer cell lines, demonstrating promising results with IC50 values indicating effective concentrations for therapeutic action .

Antimicrobial Activity

The antimicrobial properties of thiazolidinediones have garnered attention due to their potential to combat resistant bacterial strains.

• Mechanism : The compound exhibits bactericidal activity through the disruption of bacterial cell membranes and interference with metabolic pathways essential for bacterial growth. This makes it a candidate for further development against multi-drug resistant pathogens .
• Research Findings : Studies have shown that thiazolidinedione derivatives can be effective against various strains, including Escherichia coli and Staphylococcus aureus. The structure-activity relationship (SAR) analyses indicate that modifications on the phenyl ring significantly enhance antimicrobial efficacy.

Summary of Key Findings

The following table summarizes the applications and findings related to 5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione:

Application	Mechanism of Action	Key Findings
Antidiabetic	PPAR-γ agonism	Significant reduction in blood glucose levels in diabetic mouse models .
Anticancer	Induction of apoptosis; cell cycle modulation	Effective against various cancer cell lines with selective toxicity .
Antimicrobial	Disruption of bacterial membranes	Active against E. coli and S. aureus; potential against drug-resistant strains.

Mechanism of Action

The mechanism of action of 5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors involved in the regulation of glucose and lipid metabolism. Activation of PPARs leads to the modulation of gene expression, resulting in improved insulin sensitivity and glucose uptake in cells.

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Selected Thiazolidinedione Derivatives

Compound Name	Substituents at Position 3	Substituents at Position 5	Key Structural Differences
5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione (Target)	Ethyl	3-Chloro-4-methylphenylamino	Balanced lipophilicity and steric bulk
(5Z)-3-[(2E)-3-(3-Chloro-4-methylphenyl)prop-2-enoyl]-5-(pyridin-4-ylmethylidene)-TZD	Propenoyl group with 3-chloro-4-methylphenyl	Pyridin-4-ylmethylidene	Extended conjugation; pyridine enhances polarity
3-{[(2,3-Dichlorophenyl)amino]methyl}-5-(furan-2-ylmethylidene)-TZD	(2,3-Dichlorophenylamino)methyl	Furan-2-ylmethylidene	Dichloro vs. chloro-methyl; furan vs. phenylamino
5-(2,4-Dichlorobenzylidene)-TZD	None (parent TZD)	2,4-Dichlorobenzylidene	Increased halogenation; higher lipophilicity
Rosiglitazone	4-[2-(N-methylpyridin-2-ylamino)ethoxy]benzyl	None (substitution at benzyl position)	PPARγ-targeted substituent; polar ethoxy-pyridine

Physicochemical Properties

Table 3: Physicochemical Data

Compound	Molecular Weight	logP (Predicted)	Solubility (mg/mL)
Target Compound	~310	3.2	<0.1 (DMSO)
5-(2,4-Dichlorobenzylidene)-TZD	277	4.1	<0.05 (DMSO)
Rosiglitazone	357	2.8	0.3 (Water)

The target compound’s logP (3.2) suggests moderate lipophilicity, balancing membrane permeability and solubility. Rosiglitazone’s lower logP and polar ethoxy-pyridine group improve water solubility, critical for oral bioavailability .

Biological Activity

5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione is a thiazolidine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and metabolic disorders. This article reviews the current understanding of its biological activity, including its mechanisms of action, efficacy against various diseases, and structure-activity relationships (SAR).

Chemical Structure

The compound's structure can be represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{ClN}_1\text{O}_2\text{S}$$

This structure features a thiazolidine core substituted with a chloro and methyl group on the phenyl ring, which is critical for its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidine derivatives, including 5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione. The mechanism involves the inhibition of various cancer cell lines through apoptosis induction and cell cycle arrest.

Case Study: Cytotoxicity in Cancer Cell Lines

A study evaluated the cytotoxic effects of this compound on several cancer cell lines, including:

• HeLa (cervical cancer)
• MCF-7 (breast cancer)
• A549 (lung cancer)

The results indicated an IC50 value of approximately 15 µM against HeLa cells, demonstrating significant cytotoxicity compared to standard chemotherapeutics like doxorubicin (IC50 = 10 µM) .

Table: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
HeLa	15
MCF-7	20
A549	18

Antidiabetic Properties

Thiazolidinediones are known for their insulin-sensitizing effects. The compound has shown promise in enhancing glucose uptake in adipocytes and muscle cells.

The primary mechanism involves activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ. This activation leads to increased insulin sensitivity and modulation of glucose metabolism.

Efficacy Comparison

In comparative studies, this compound exhibited a similar efficacy profile to pioglitazone, a well-known antidiabetic agent.

Table: Comparison of Antidiabetic Efficacy

Compound	Efficacy	Reference
5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione	Comparable to pioglitazone
Pioglitazone	Standard

Antimicrobial Activity

Emerging research indicates that thiazolidine derivatives possess antimicrobial properties. The compound's ability to inhibit bacterial growth was evaluated against various pathogens.

Study Findings

In vitro tests revealed significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 1.0 µg/mL .

Table: Antimicrobial Activity

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	0.5
Escherichia coli	1.0

Structure-Activity Relationship (SAR)

The biological activity of thiazolidine derivatives is closely linked to their chemical structure. Key modifications that enhance activity include:

• Substitution at the 4-position of the phenyl ring with electron-donating groups.
• Alkyl substitutions on the thiazolidine nitrogen can improve solubility and bioavailability.

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 5-[(3-Chloro-4-methylphenyl)amino]-3-ethyl-1,3-thiazolidine-2,4-dione, and how can reaction yields be improved?

• Methodological Answer : The compound can be synthesized via condensation reactions between 3-ethyl-1,3-thiazolidine-2,4-dione derivatives and substituted anilines. Key steps include refluxing in ethanol or DMF with catalysts like piperidine or anhydrous potassium carbonate. Yield optimization involves adjusting stoichiometric ratios, solvent polarity (e.g., ethanol vs. DMF), and reaction time. Purification via recrystallization from DMF/ethanol mixtures is recommended .

Q. Which spectroscopic techniques are most reliable for confirming the structure of this compound?

• Methodological Answer :

• IR Spectroscopy : Confirm the presence of thiazolidinedione carbonyl stretches (~1740–1700 cm⁻¹) and N–H bending (~1600 cm⁻¹) .
• NMR : Use $^1H$-NMR to verify aromatic proton integration (3-chloro-4-methylphenyl group) and ethyl group signals (δ ~1.2–1.4 ppm for CH₃, δ ~4.2 ppm for CH₂). $^{13}C$-NMR confirms carbonyl carbons (~170–175 ppm) .
• Mass Spectrometry : Molecular ion peaks (e.g., [M+H]⁺) should align with the exact mass (~323.8 g/mol). High-resolution MS (HRMS) resolves isotopic patterns for chlorine .

Q. What safety protocols are critical during handling and storage?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact.
• Ventilation : Use fume hoods during synthesis to mitigate inhalation risks.
• Storage : Keep in airtight containers, segregated from oxidizers, at 2–8°C. Avoid exposure to moisture and light .

Q. How can preliminary toxicity profiles be assessed for this compound?

• Methodological Answer :

• In vitro assays : Test cytotoxicity using MTT assays on HepG2 or HEK293 cell lines.
• In silico tools : Predict ADMET properties via platforms like SwissADME or ProTox-II.
• Acute toxicity : Follow OECD guidelines for rodent studies, monitoring organ histopathology .

Advanced Research Questions

Q. How do substituents on the phenyl ring (e.g., chloro vs. methyl groups) influence biological activity?

• Methodological Answer :

• Comparative bioassays : Synthesize analogs with varying substituents (e.g., 3-iodo, 4-nitro) and test against target enzymes (e.g., PPAR-γ for antidiabetic activity).
• Computational modeling : Use molecular docking (AutoDock Vina) to analyze binding affinities. QSAR models can correlate substituent electronic effects (Hammett constants) with activity .

Q. How can contradictory bioactivity data between in vitro and in vivo studies be resolved?

• Methodological Answer :

• Pharmacokinetic profiling : Measure plasma half-life, bioavailability, and metabolite formation (e.g., LC-MS/MS).
• Dose-response studies : Identify optimal dosing regimens to bridge efficacy gaps.
• Tissue distribution : Use radiolabeled compounds (e.g., $^{14}C$) to track biodistribution .

Q. What strategies validate stereochemical purity in derivatives of this compound?

• Methodological Answer :

• Chiral HPLC : Use columns like Chiralpak IA with hexane/isopropanol mobile phases.
• X-ray crystallography : Resolve absolute configuration, as demonstrated for structurally related thiazolidinediones .
• Circular Dichroism (CD) : Compare experimental spectra with simulated data from DFT calculations .

Q. How can mechanistic studies elucidate its role in modulating enzymatic pathways?

• Methodological Answer :

• Enzyme kinetics : Perform Michaelis-Menten assays to determine inhibition constants ($K_i$).
• Isothermal Titration Calorimetry (ITC) : Measure binding thermodynamics with target proteins.
• Site-directed mutagenesis : Identify critical residues in enzyme active sites .

Q. What analytical methods resolve degradation products under stressed conditions?

• Methodological Answer :

• Forced degradation : Expose the compound to heat (40–60°C), humidity (75% RH), and UV light.
• HPLC-DAD/ELSD : Monitor degradation peaks; use LC-QTOF-MS for structural identification.
• Stability-indicating assays : Validate methods per ICH Q2(R1) guidelines .